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Compound of Interest

Compound Name: CY 208-243

Cat. No.: B024596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of the

selective dopamine D1 receptor agonist, CY 208-243, in dimethyl sulfoxide (DMSO). The

information herein is compiled from publicly available product data sheets to assist researchers

in the proper handling and storage of this compound for experimental use.

Solubility Data
CY 208-243 exhibits good solubility in DMSO, making it a suitable solvent for preparing stock

solutions for in vitro studies. Quantitative data from various suppliers is summarized below. It is

noted that sonication may be required to achieve maximum solubility, and the use of fresh,

anhydrous DMSO is recommended as its hygroscopic nature can affect solubility.[1]
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Parameter Value Source

Maximum Solubility 50 mg/mL MedChemExpress[1]

(equivalent to 182.24 mM)

Reported Solubility Soluble to 100 mM
R&D Systems, APExBIO,

Amerigo Scientific[2][3]

Solvent Dimethyl Sulfoxide (DMSO) Multiple Sources[1][2][3][4]

Notes

Ultrasonic assistance is

recommended.[1] Use of newly

opened, non-hygroscopic

DMSO is advised for optimal

results.[1]

Stability and Storage
The stability of CY 208-243 is dependent on the storage conditions, both in its solid (powder)

form and when dissolved in DMSO. Proper storage is critical to prevent degradation and

ensure the compound's activity and integrity over time. Repeated freeze-thaw cycles should be

avoided. It is best practice to aliquot stock solutions into single-use volumes.

Form
Storage
Temperature

Storage Duration Source

In Solvent (DMSO) -80°C 6 months MedChemExpress[1]

-20°C 1 month MedChemExpress[1]

Powder -20°C 3 years MedChemExpress[1]

4°C 2 years MedChemExpress[1]

Room Temperature

Not specified for long-

term; suitable for

shipping.

R&D Systems, CP

Lab Safety[5]

Recommended Experimental Protocols
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While detailed, user-validated stability studies are not publicly available, the following protocols

are based on supplier recommendations for the preparation and storage of CY 208-243
solutions.

Protocol for Preparation of a 100 mM DMSO Stock
Solution
This protocol outlines the steps to prepare a concentrated stock solution of CY 208-243.

Weighing: Accurately weigh the required mass of CY 208-243 powder (Molecular Weight:

274.36 g/mol [1]) in a sterile microcentrifuge tube. For example, for 1 mL of a 100 mM

solution, weigh 27.44 mg.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO. It is crucial to use a

new or properly stored bottle of DMSO to avoid issues with water absorption, which can

impact solubility.[1]

Dissolution: Vortex the solution briefly. To ensure complete dissolution, place the tube in an

ultrasonic bath for several minutes until the solution is clear and no particulates are visible.[1]

Verification: Visually inspect the solution against a light source to confirm complete

dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, divide the

stock solution into smaller, single-use aliquots in sterile cryovials.

Protocol for Storage of DMSO Stock Solution
Proper storage is essential to maintain the stability of the compound.

Short-Term Storage: For use within one month, store the aliquoted stock solution at -20°C.[1]

Long-Term Storage: For storage periods up to six months, store the aliquots at -80°C.[1]

Handling: When ready to use, remove a single aliquot from the freezer and allow it to thaw

completely at room temperature. Briefly centrifuge the vial to collect the contents at the

bottom before opening. Do not refreeze any unused portion of the thawed aliquot.
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Visual Workflow and Pathway Representation
The following diagrams illustrate the recommended workflow for handling CY 208-243 and a

conceptual pathway for its stability assessment.
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Caption: Workflow for preparing and storing CY 208-243 in DMSO.
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Caption: Logical workflow for a time-course stability study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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